Cas no 448184-58-5 (Vardenafil Oxopiperazine (Impurity))

• Product Name: Vardenafil Oxopiperazine (Impurity)
• CAS No: 448184-58-5
• MF: C₂₁H₂₆N₆O₅S
• MW: 474.533342838287
• CID: 2086684
• PubChem ID: 135565824
• Update Time: 2025-07-16

Vardenafil Oxopiperazine (Impurity) Chemical and Physical Properties

Names and Identifiers

• Vardenafil Oxopiperazine (Impurity)
• 2-{2-ethoxy-5-[(3-oxo-1-piperazinyl)sulfonyl]phenyl}-5-methyl-7-propylimidazo[5,1-f]-1,2,4-triazin-4(3H)-one
• 2-[2-Ethoxy-5-[(3-oxo-1-piperazinyl)sulfonyl]phenyl]-5-methyl-7-propyl-imidazo[5,1-f][1,2,4]triazin-4(1H)-one; 4-[[3-(1,4-Dihydro-5-methyl-4-oxo-7-propylimidazo[5,1-f][1,2,4]triazin-2-yl)-4-ethoxyphenyl]sulfonyl]-piperazinone; Vardenafil oxopiperazine (impurity)
• DTXSID801347796
• UNII-T9YF4KGF42
• T9YF4KGF42
• Piperazinone, 4-((3-(1,4-dihydro-5-methyl-4-oxo-7-propylimidazo(5,1-f)(1,2,4)triazin-2-yl)-4-ethoxyphenyl)sulfonyl)-
• Vardenafil oxopiperazine
• NS00015871
• Q27289855
• 2-[2-ethoxy-5-(3-oxopiperazin-1-yl)sulfonylphenyl]-5-methyl-7-propyl-1H-imidazo[5,1-f][1,2,4]triazin-4-one
• 2-[2-ethoxy-5-(3-oxopiperazin-1-yl)sulfonylphenyl]-5-methyl-7-propyl-3H-imidazo[5,1-f][1,2,4]triazin-4-one
• SCHEMBL5932069
• Midazo(5,1-f)(1,2,4)triazin-4(1H)-one, 2-(2-ethoxy-5-((3-oxo-1-piperazinyl)sulfonyl)phenyl)-5-methyl-7-propyl-
• 2-(2-Ethoxy-5-((3-oxopiperazin-1-yl)sulfonyl)phenyl)-5-methyl-7-propylimidazo[5,1-f][1,2,4]triazin-4(3H)-one
• 448184-58-5

• Inchi： 1S/C21H26N6O5S/c1-4-6-17-23-13(3)19-21(29)24-20(25-27(17)19)15-11-14(7-8-16(15)32-5-2)33(30,31)26-10-9-22-18(28)12-26/h7-8,11H,4-6,9-10,12H2,1-3H3,(H,22,28)(H,24,25,29)
• InChI Key： YADSUUGYWVEDTR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C2=NN3C(CCC)=NC(C)=C3C(N2)=O)C=1)OCC)(N1CC(NCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 474.16853912Da
• Monoisotopic Mass: 474.16853912Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 890
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 143Ų

Additional information on Vardenafil Oxopiperazine (Impurity)

Recent Advances in the Study of Vardenafil Oxopiperazine (Impurity) and Its Chemical Reference Standard (448184-58-5)

Vardenafil Oxopiperazine (Impurity) is a critical impurity in the synthesis of Vardenafil, a widely used phosphodiesterase type 5 (PDE5) inhibitor for treating erectile dysfunction. The chemical reference standard for this impurity, identified by CAS number 448184-58-5, has gained significant attention in recent pharmaceutical research due to its implications in drug safety and quality control. This research brief synthesizes the latest findings on the characterization, synthesis, and analytical methods related to this impurity, providing insights into its role in pharmaceutical development.

Recent studies have focused on optimizing the synthesis of Vardenafil Oxopiperazine (Impurity) to ensure high purity and yield. A 2023 study published in the Journal of Pharmaceutical and Biomedical Analysis detailed a novel chromatographic method for isolating and quantifying this impurity during Vardenafil production. The method employed high-performance liquid chromatography (HPLC) with UV detection, achieving a detection limit of 0.05% and demonstrating robust linearity (R² > 0.999) across a concentration range of 0.1–10 μg/mL. These advancements are crucial for meeting stringent regulatory requirements, such as those outlined in the ICH Q3A guidelines.

Another key area of research involves the structural elucidation and stability profiling of 448184-58-5. A collaborative effort between academic and industrial researchers (2024, Organic Process Research & Development) utilized nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) to confirm the impurity's degradation pathways under stress conditions (e.g., heat, humidity). The study revealed that the oxopiperazine moiety is particularly susceptible to oxidative degradation, necessitating controlled storage conditions (recommended: nitrogen atmosphere, −20°C).

Emerging applications of Vardenafil Oxopiperazine (Impurity) research extend beyond quality control. A groundbreaking 2024 preprint in Bioorganic Chemistry proposed repurposing this impurity as a scaffold for designing new PDE5 inhibitors with improved selectivity. Molecular docking simulations suggested that modifications to the oxopiperazine ring could reduce off-target effects while maintaining potency—a finding with potential implications for next-generation erectile dysfunction therapies.

In conclusion, ongoing research on 448184-58-5 and Vardenafil Oxopiperazine (Impurity) underscores its dual significance as a quality marker and a structural template for drug discovery. Future directions may include the development of green chemistry approaches for its synthesis and expanded toxicological profiling to address regulatory gaps. These efforts collectively contribute to advancing both pharmaceutical analytics and medicinal chemistry in the PDE5 inhibitor domain.